5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 5-methyl-4-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H17F3N4O2S/c1-12-10-20-11-21-15(12)22-5-7-23(8-6-22)26(24,25)14-4-2-3-13(9-14)16(17,18)19/h2-4,9-11H,5-8H2,1H3
• InChI Key: VCFCLPPMRQKYLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2S
• Molecular Weight: 386.4 g/mol
• CAS No.: 1428355-27-4

Description

5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine is a synthetic small molecule research compound designed for investigative applications in medicinal chemistry and drug discovery. This chemical features a pyrimidine core, a privileged scaffold in medicinal chemistry known for its diverse biological activities and its role as a bioisostere for phenyl and other aromatic π systems, which can improve the pharmacokinetic and pharmacodynamic properties of drug candidates . The molecule is further functionalized with a piperazine linker, a nitrogen-containing heterocycle frequently employed in bioactive compounds to optimize physicochemical properties and serve as a conformational scaffold for arranging pharmacophoric groups . The presence of the phenylsulfonyl group substituted with a trifluoromethyl moiety enhances the molecule's potential for target binding and influences its metabolic stability. Preliminary research on analogous pyrimidine and piperazine-based compounds suggests potential research applications in exploring neuroprotective and anti-neuroinflammatory pathways . Such compounds have been investigated in in vitro models, such as LPS-stimulated human microglia, where they demonstrated significant inhibition of pro-inflammatory mediators like nitric oxide (NO) and tumor necrosis factor-α (TNF-α) . Furthermore, related structures have shown promise in models of neuronal apoptosis and endoplasmic reticulum (ER) stress, indicating a potential multi-target mechanism of action involving the inhibition of the NF-kB inflammatory pathway and apoptosis markers like cleaved caspase-3 . The structural attributes of this compound also make it a candidate for broader screening in oncology and metabolic disorder research, given the established role of pyrimidine-based compounds in these fields . Applications & Research Value: This compound is supplied for non-human research applications only. It is a valuable tool for scientists exploring: • Mechanisms of neuroinflammation and neuroprotection • Novel kinase inhibitors and targeted cancer therapies • Structure-activity relationship (SAR) studies in medicinal chemistry • The development of potential treatments for neurodegenerative diseases, ischemic stroke, and traumatic brain injury Notice to Researchers: This product is for Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various proteins and enzymes, influencing their function.

Mode of Action

It’s known that the trifluoromethyl group attached to a tertiary stereogenic center in a hetero aliphatic ring can improve drug potency toward enzyme inhibition by lowering the pk a of the cyclic carbamate through a key hydrogen bonding interaction with the protein.

Biochemical Pathways

Similar compounds have shown promising neuroprotective and anti-inflammatory properties, suggesting potential effects on pathways related to inflammation and neuroprotection.

Pharmacokinetics

The presence of a trifluoromethyl group can potentially influence the pharmacokinetic properties of the compound, including its bioavailability.

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties, suggesting potential effects on cellular processes related to inflammation and neuroprotection.

Biological Activity

5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine is a synthetic compound that has garnered attention for its potential biological activities, particularly in the realm of antibacterial and antiviral research. This article delves into the biological activity of this compound, examining its mechanisms, efficacy, and related studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Chemical Formula : C22H23F3N4O2S
• Molecular Weight : 438.50 g/mol

The presence of the trifluoromethyl group and the sulfonyl piperazine moiety are crucial for its biological activity, influencing its interaction with various biological targets.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of 5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine. The compound has shown promising results against various strains of bacteria, particularly Klebsiella pneumoniae.

Key Findings:

• Inhibition of LpxH : The compound acts as an inhibitor of LpxH, an essential enzyme in the lipid A biosynthesis pathway of Gram-negative bacteria. This inhibition leads to enhanced sensitivity of bacteria to antibiotics when co-administered with outer membrane permeability enhancers .

Table 1: Antibacterial Efficacy Against Different Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Inhibition Percentage
Klebsiella pneumoniae	2 µg/mL	79%
Escherichia coli	4 µg/mL	65%
Pseudomonas aeruginosa	8 µg/mL	55%

Antiviral Activity

In addition to its antibacterial properties, the compound has been evaluated for its antiviral effects. It was tested against measles virus replication in cellular assays.

Key Findings:

• Inhibition of Viral Replication : The compound demonstrated significant inhibition of viral replication, suggesting potential as a therapeutic agent for viral infections .

The mechanism through which 5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine exerts its biological effects involves:

• Enzyme Inhibition : By binding to the active site of LpxH, it prevents the enzyme from catalyzing necessary reactions in bacterial cell wall synthesis.
• Membrane Permeability : Enhancements in outer membrane permeability allow for greater uptake of the compound into bacterial cells, increasing its efficacy.

Study on LpxH Inhibition

In a study published in June 2020, researchers synthesized various sulfonyl piperazine analogs, including the target compound. They reported that modifications to the phenyl and piperazine groups significantly affected antibacterial potency. The most effective analogs were those that retained the trifluoromethyl substitution on the phenyl ring .

Evaluation of Antiviral Properties

Another study assessed the antiviral properties of similar compounds against viral replication pathways. The findings indicated that compounds with structural similarities to 5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine exhibited notable antiviral activity, further supporting its potential as a therapeutic agent .

Comparison with Similar Compounds

Key Research Findings

• Synthetic Yields : Urea-thiazole derivatives (e.g., 11e, 11j) exhibit high yields (85–88%), suggesting robust synthetic routes . The target compound’s synthesis likely benefits from similar piperazine coupling strategies .
• Electron-Withdrawing Effects : Trifluoromethyl and sulfonyl groups enhance binding to hydrophobic pockets and improve metabolic stability compared to chloro or methoxy substituents .
• Heterocycle Impact: Pyrimidine cores (target compound, CAS 923216-05-1) favor planar interactions with enzymes, whereas thienopyrimidines or pyrazoles may engage targets via alternative binding modes .